Cas no 2171977-39-0 (2-{N-cyclopropyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}acetic acid)

• Product Name: 2-{N-cyclopropyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}acetic acid
• CAS No: 2171977-39-0
• MF: C₂₆H₂₃N₃O₅
• MW: 457.477926492691
• CID: 6412091
• PubChem ID: 165874716
• Update Time: 2025-11-01

2-{N-cyclopropyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{N-cyclopropyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}acetic acid
• 2171977-39-0
• EN300-1496362
• 2-{N-cyclopropyl-1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]formamido}acetic acid

• Inchi： 1S/C26H23N3O5/c30-24(31)14-29(17-10-11-17)25(32)23-12-9-16(13-27-23)28-26(33)34-15-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-9,12-13,17,22H,10-11,14-15H2,(H,28,33)(H,30,31)
• InChI Key： ZHLYKBIIUILJKS-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CN=1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CC(=O)O)C1CC1

Computed Properties

• Exact Mass: 457.16377084g/mol
• Monoisotopic Mass: 457.16377084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 109Ų

Additional information on 2-{N-cyclopropyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}acetic acid

Research Briefing on 2-{N-cyclopropyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}acetic acid (CAS: 2171977-39-0)

In recent years, the compound 2-{N-cyclopropyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}acetic acid (CAS: 2171977-39-0) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug discovery and development, particularly in the context of peptide synthesis and protein-protein interaction modulation. The presence of both the fluorenylmethoxycarbonyl (Fmoc) protecting group and the cyclopropyl moiety suggests its utility in solid-phase peptide synthesis (SPPS) and as a building block for novel bioactive compounds.

Recent studies have focused on the synthesis and characterization of this compound, highlighting its role as an intermediate in the preparation of more complex molecules. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy in facilitating the synthesis of peptide-based inhibitors targeting specific enzymatic pathways. The Fmoc group, a widely used protecting group in peptide chemistry, ensures the stability of the amino functionality during synthesis, while the cyclopropyl ring introduces conformational constraints that may enhance binding affinity to biological targets.

In addition to its synthetic utility, 2-{N-cyclopropyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}acetic acid has been investigated for its potential pharmacological properties. Preliminary in vitro studies have shown that derivatives of this compound exhibit moderate inhibitory activity against certain kinases involved in inflammatory and oncogenic pathways. These findings, although still in the early stages, suggest a promising avenue for further exploration in drug development.

The compound's mechanism of action appears to be linked to its ability to mimic natural peptide substrates, thereby interfering with enzyme-substrate interactions. Molecular docking simulations have revealed favorable binding poses within the active sites of target enzymes, supporting its potential as a lead compound for optimization. However, further in vivo studies are required to validate these observations and assess the compound's pharmacokinetic and toxicological profiles.

From a technical perspective, the synthesis of 2-{N-cyclopropyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}acetic acid involves multi-step organic transformations, including amide coupling and Fmoc protection strategies. Recent advancements in flow chemistry have enabled more efficient and scalable production of this compound, addressing previous challenges related to yield and purity. These improvements are critical for its broader application in high-throughput screening and combinatorial chemistry.

In conclusion, 2-{N-cyclopropyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}acetic acid (CAS: 2171977-39-0) represents a versatile and valuable tool in chemical biology and medicinal chemistry. Its dual role as a synthetic intermediate and a potential pharmacophore underscores its importance in contemporary research. Future studies should focus on expanding its applications, optimizing its biological activity, and exploring its therapeutic potential in relevant disease models.